4-(diallylamino)-1,1-diphenyl-2-butyn-1-ol

• IUPAC Name: 4-[bis(prop-2-enyl)amino]-1,1-diphenylbut-2-yn-1-ol
• InChI: InChI=1S/C22H23NO/c1-3-17-23(18-4-2)19-11-16-22(24,20-12-7-5-8-13-20)21-14-9-6-10-15-21/h3-10,12-15,24H,1-2,17-19H2
• InChI Key: LOSRHCVMDUNWHM-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC=C)CC#CC(C1=CC=CC=C1)(C2=CC=CC=C2)O
• Molecular Formula: C22H23NO
• Molecular Weight: 317.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "4-(diallylamino)-1,1-diphenyl-2-butyn-1-ol" often involves catalytic reactions and specific ligand frameworks for enantioselective transformations. For instance, compounds with dialkylamino groups have been synthesized through reactions involving palladium-catalyzed processes and specific phosphanyl ligands, indicating a complex synthesis pathway that requires precise control over reaction conditions for desired outcomes (Robert et al., 2000).

Molecular Structure Analysis

The molecular structure of compounds akin to "4-(diallylamino)-1,1-diphenyl-2-butyn-1-ol" often features significant conjugation and steric hindrance, impacting their chemical behavior and reactivity. The presence of dialkylamino and diphenyl groups suggests a complex molecular geometry that can influence the compound's electronic properties and interaction with other molecules. Structural elucidations are typically achieved through spectroscopic methods, including NMR and X-ray crystallography, to understand the conformation and electronic distribution (Alizadeh et al., 2007).

Chemical Reactions and Properties

Compounds in this category participate in a variety of chemical reactions, including palladium-catalyzed regioselective synthesis, indicating their potential as intermediates in organic synthesis. The chemical reactivity is significantly influenced by the dialkylamino groups, which can affect the outcome of reactions such as cyclization and coupling processes (Ohmura et al., 2008).